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Compound of Interest

Compound Name: az12253801

Cat. No.: B1665891 Get Quote

Essential Safety and Handling Guide for
AZ12253801
Disclaimer: No specific Safety Data Sheet (SDS) for a compound identified as "AZ12253801" is

publicly available. The information provided below is based on the inferred chemical identity of

N-[(1S,5R)-8-[(2S)-2-hydroxy-3-[methyl(methylsulfonyl)amino]propyl]-8-azabicyclo[3.2.1]octan-

3-yl]-2-oxo-1-propan-2-ylquinoline-3-carboxamide (PubChem CID: 70695323) and general

laboratory safety principles for handling novel, complex organic compounds. This guidance is

for informational purposes only and should be supplemented by a thorough risk assessment

conducted by qualified safety professionals.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling AZ12253801. It includes operational

and disposal plans, offering procedural, step-by-step guidance to directly address key

operational questions.

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach is mandatory. The following

PPE is recommended as a minimum standard when handling AZ12253801 in solid (powder) or

solution form.
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PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles

compliant with ANSI Z87.1.

Hand Protection Disposable Gloves

Nitrile or neoprene gloves.

Change frequently and when

contaminated.

Body Protection Laboratory Coat

Standard laboratory coat.

Consider a chemically resistant

apron for larger quantities.

Respiratory Protection Respirator

For handling powders outside

of a ventilated enclosure, a

NIOSH-approved N95 or

higher-rated respirator is

recommended.

Always work within a certified chemical fume hood or other ventilated enclosure when handling

the solid form of the compound to minimize inhalation exposure.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

For small spills of solid, carefully sweep up and

place in a sealed container for disposal. For

solutions, absorb with an inert material and

place in a sealed container for disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.
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Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste containing AZ12253801 should be treated as hazardous chemical waste.

Waste Collection:

Collect all solid and liquid waste in designated, sealed, and properly labeled containers.

Do not mix with other waste streams unless compatibility is known.

Labeling:

Clearly label waste containers with "Hazardous Waste" and the full chemical name: "N-

[(1S,5R)-8-[(2S)-2-hydroxy-3-[methyl(methylsulfonyl)amino]propyl]-8-

azabicyclo[3.2.1]octan-3-yl]-2-oxo-1-propan-2-ylquinoline-3-carboxamide".

Disposal:

Dispose of waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of AZ12253801 in DMSO.
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Pre-Weighing Preparation:

Don appropriate PPE (lab coat, safety goggles, nitrile gloves).

Perform all powder handling within a chemical fume hood.

Use an analytical balance to accurately weigh the desired amount of AZ12253801. The

molecular weight is approximately 532.7 g/mol . For 1 mL of a 10 mM solution, 5.33 mg is

required.

Solubilization:

Transfer the weighed compound to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex or sonicate the solution until the compound is fully dissolved.

Storage:

Store the stock solution at -20°C or -80°C for long-term stability.

Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.

Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety protocols for handling

AZ12253801.
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AZ12253801 Handling and Safety Workflow
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Caption: Workflow for safe handling and disposal of AZ12253801.
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To cite this document: BenchChem. [Personal protective equipment for handling
az12253801]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665891#personal-protective-equipment-for-
handling-az12253801]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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